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Compound of Interest

Compound Name: CBB1007 trihydrochloride

Cat. No.: B1149966

For Researchers, Scientists, and Drug Development Professionals

Introduction

CBB1007 trihydrochloride is a potent and selective, reversible inhibitor of Lysine-Specific
Demethylase 1 (LSD1), also known as KDM1A. LSD1 is a flavin-dependent monoamine
oxidase that plays a critical role in transcriptional regulation by demethylating histone H3 on
lysine 4 (H3K4) and lysine 9 (H3K9). By inhibiting LSD1, CBB1007 has been shown to
increase the levels of mono- and di-methylated H3K4 (H3K4mel and H3K4me2), leading to the
activation of differentiation-related genes. This makes CBB1007 a valuable tool for studying the
role of LSD1 in various biological processes, including cancer biology, stem cell differentiation,
and developmental biology. These application notes provide detailed protocols for the
dissolution of CBB1007 trihydrochloride for use in in vitro assays.

Quantitative Data Summary

The following table summarizes the key quantitative data for CBB1007 trihydrochloride.
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Parameter Value Reference
Molecular Formula C27H37CI3NsOa4 [1]
Molecular Weight 643.99 g/mol [1]

ICso for human LSD1 5.27 uM [11[2]
Solubility in DMSO 25 mg/mL (38.82 mM) [1]

Signaling Pathway of CBB1007

CBB1007 acts by inhibiting the enzymatic activity of LSD1. This inhibition leads to an increase
in the methylation of histone H3 at lysine 4, which in turn activates the transcription of genes
involved in cellular differentiation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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